Cas no 1246819-80-6 (N,N-Di-(7-methyloctyl)amine Hydrochloride)

• Product Name: N,N-Di-(7-methyloctyl)amine Hydrochloride
• CAS No: 1246819-80-6
• MF: C₁₈H₄₀ClN
• MW: 305.969904899597
• CID: 5558459
• Update Time: 2025-07-02

N,N-Di-(7-methyloctyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-N-(7-methyloctyl)octan-1-amine:hydrochloride
• N,N-Di-(7-methyloctyl)amine Hydrochloride

• Inchi： 1S/C18H39N.ClH/c1-17(2)13-9-5-7-11-15-19-16-12-8-6-10-14-18(3)4;/h17-19H,5-16H2,1-4H3;1H
• InChI Key： DUEDQGQPXIXMOW-UHFFFAOYSA-N
• SMILES： C(NCCCCCCC(C)C)CCCCCC(C)C.[H]Cl

Experimental Properties

• Melting Point: NA
• Solubility: Chloroform, DMSO, Methanol

N,N-Di-(7-methyloctyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,N-Di-(7-methyloctyl)amine Hydrochloride

N,N-Di-(7-methyloctyl)amine Hydrochloride: A Comprehensive Overview

N,N-Di-(7-methyloctyl)amine Hydrochloride, with the CAS number 1246819-80-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This quaternary ammonium salt has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the formulation of novel therapeutics and functional materials. The compound's structure, characterized by a long alkyl chain and a hydrochloride salt form, contributes to its solubility and stability, making it a valuable candidate for various biochemical interactions.

The chemical structure of N,N-Di-(7-methyloctyl)amine Hydrochloride consists of two 7-methyloctyl groups attached to a nitrogen atom, which is further protonated to form the hydrochloride salt. This configuration enhances the compound's amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. Such properties are particularly advantageous in drug delivery systems, where the ability to traverse biological membranes is crucial for achieving targeted therapeutic effects.

In recent years, there has been growing interest in the use of quaternary ammonium compounds like N,N-Di-(7-methyloctyl)amine Hydrochloride in the development of antimicrobial agents. The compound's cationic nature makes it effective against a range of bacterial and fungal pathogens by disrupting their cell membranes. Furthermore, its ability to form stable complexes with other therapeutic agents suggests potential applications in combination therapies, where it could enhance the efficacy of co-administered drugs.

One of the most compelling aspects of N,N-Di-(7-methyloctyl)amine Hydrochloride is its versatility in material science applications. Researchers have explored its use as a surfactant and emulsifier, leveraging its ability to reduce surface tension and stabilize colloidal dispersions. These properties are particularly useful in formulating creams, lotions, and other topical medications where controlled release and uniform distribution are essential.

Recent studies have also highlighted the potential of N,N-Di-(7-methyloctyl)amine Hydrochloride in nanotechnology. Its amphiphilic nature allows it to self-assemble into various nanostructures, such as micelles and vesicles, which can serve as carriers for drug delivery. These nanoformulations have shown promise in improving the bioavailability and targeted delivery of therapeutic agents, particularly in oncology and infectious disease treatments.

The synthesis of N,N-Di-(7-methyloctyl)amine Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The primary steps include the alkylation of dimethylamine with 7-methyloctanol, followed by quaternization to form the tertiary amine, and finally conversion to the hydrochloride salt. Advances in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of pharmacokinetics, N,N-Di-(7-methyloctyl)amine Hydrochloride exhibits favorable properties that make it suitable for various therapeutic applications. Its moderate solubility in water allows for oral administration, while its stability ensures prolonged activity within biological systems. Additionally, its ability to cross biological barriers makes it an effective candidate for systemic drug delivery.

The safety profile of N,N-Di-(7-methyloctyl)amine Hydrochloride has been evaluated through preclinical studies, which indicate low toxicity at relevant doses. However, further research is needed to fully understand its long-term effects and potential side reactions. Collaborative efforts between chemists and clinicians are essential to bridge this gap and ensure safe clinical translation.

The future prospects for N,N-Di-(7-methyloctyl)amine Hydrochloride are vast, with ongoing research exploring new applications in regenerative medicine and tissue engineering. Its ability to promote cell adhesion and facilitate nutrient transport makes it a promising candidate for developing biomaterials that support tissue growth and repair.

In conclusion, N,N-Di-(7-methyloctyl)amine Hydrochloride represents a versatile compound with significant potential across multiple domains of pharmaceutical chemistry and material science. Its unique structural properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for future therapeutics. As research continues to uncover new applications for this compound, its role in advancing medical science is poised to grow even further.